4-{[{[(2-Ethylphenyl)amino]carbonothioyl}(4-methoxybenzyl)amino]methyl}cyclohexanecarboxylic acid

• Molecular Formula: C25H32N2O3S
• Molecular Weight: 440.6 g/mol
• IUPAC Name: 4-[[(2-ethylphenyl)carbamothioyl-[(4-methoxyphenyl)methyl]amino]methyl]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C25H32N2O3S/c1-3-20-6-4-5-7-23(20)26-25(31)27(17-19-10-14-22(30-2)15-11-19)16-18-8-12-21(13-9-18)24(28)29/h4-7,10-11,14-15,18,21H,3,8-9,12-13,16-17H2,1-2H3,(H,26,31)(H,28,29)
• InChI Key: XFGXBWNDZBUOLH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=S)N(CC2CCC(CC2)C(=O)O)CC3=CC=C(C=C3)OC

Description

4-({[(2-ETHYLPHENYL)CARBAMOTHIOYL][(4-METHOXYPHENYL)METHYL]AMINO}METHYL)CYCLOHEXANE-1-CARBOXYLIC ACID is a complex organic compound with a unique structure that combines various functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-({[(2-ETHYLPHENYL)CARBAMOTHIOYL][(4-METHOXYPHENYL)METHYL]AMINO}METHYL)CYCLOHEXANE-1-CARBOXYLIC ACID typically involves multiple steps, including the formation of intermediate compounds. The process often starts with the preparation of the carbamothioyl and amino groups, followed by their coupling with the cyclohexane-1-carboxylic acid moiety. Common reagents used in these reactions include thionyl chloride, methanol, and various catalysts to facilitate the coupling reactions.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of automated reactors, precise temperature control, and continuous monitoring of reaction progress.

Chemical Reactions Analysis

Types of Reactions

4-({[(2-ETHYLPHENYL)CARBAMOTHIOYL][(4-METHOXYPHENYL)METHYL]AMINO}METHYL)CYCLOHEXANE-1-CARBOXYLIC ACID can undergo various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This compound can participate in nucleophilic substitution reactions, often using reagents like sodium hydroxide or halogenating agents.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce amines or alcohols.

Scientific Research Applications

4-({[(2-ETHYLPHENYL)CARBAMOTHIOYL][(4-METHOXYPHENYL)METHYL]AMINO}METHYL)CYCLOHEXANE-1-CARBOXYLIC ACID has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: Researchers study its interactions with biological molecules to understand its potential as a therapeutic agent.

Medicine: It is investigated for its potential pharmacological properties, including anti-inflammatory and antimicrobial effects.

Industry: The compound is used in the development of new materials and as a catalyst in various chemical processes.

Mechanism of Action

The mechanism by which 4-({[(2-ETHYLPHENYL)CARBAMOTHIOYL][(4-METHOXYPHENYL)METHYL]AMINO}METHYL)CYCLOHEXANE-1-CARBOXYLIC ACID exerts its effects involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins, leading to the modulation of biochemical pathways. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 4-({[(2-METHYLPHENYL)CARBAMOTHIOYL][(4-METHOXYPHENYL)METHYL]AMINO}METHYL)CYCLOHEXANE-1-CARBOXYLIC ACID
• 4-({[(2-ETHYLPHENYL)CARBAMOTHIOYL][(4-HYDROXYPHENYL)METHYL]AMINO}METHYL)CYCLOHEXANE-1-CARBOXYLIC ACID

Uniqueness

4-({[(2-ETHYLPHENYL)CARBAMOTHIOYL][(4-METHOXYPHENYL)METHYL]AMINO}METHYL)CYCLOHEXANE-1-CARBOXYLIC ACID is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.